Cas no 89023-10-9 (2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)- structure
89023-10-9 structure
Product name:2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
CAS No:89023-10-9
MF:C29H39NO5
MW:481.623668909073
CID:615597
PubChem ID:71321523

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
    • (4-nitrophenyl) 3-(4-tetradecoxyphenyl)prop-2-enoate
    • 89023-10-9
    • 4-Nitrophenyl 3-[4-(tetradecyloxy)phenyl]prop-2-enoate
    • DTXSID60751329
    • Inchi: InChI=1S/C29H39NO5/c1-2-3-4-5-6-7-8-9-10-11-12-13-24-34-27-19-14-25(15-20-27)16-23-29(31)35-28-21-17-26(18-22-28)30(32)33/h14-23H,2-13,24H2,1H3
    • InChI Key: QKSARUYEMZTWOE-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 481.28282334g/mol
  • Monoisotopic Mass: 481.28282334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 18
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 10.2

2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Related Literature

Additional information on 2-Propenoic acid, 3-[4-(tetradecyloxy)phenyl]-, 4-nitrophenyl ester, (E)-

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